Cas no 1935973-58-2 (Furan, 2-(bromomethyl)-2-cyclobutyltetrahydro-)

• Product Name: Furan, 2-(bromomethyl)-2-cyclobutyltetrahydro-
• CAS No: 1935973-58-2
• MF: C₉H₁₅BrO
• MW: 219.118802309036
• CID: 5286002
• Update Time: 2025-10-12

Furan, 2-(bromomethyl)-2-cyclobutyltetrahydro- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-(bromomethyl)-2-cyclobutyltetrahydro-

• Inchi： 1S/C9H15BrO/c10-7-9(5-2-6-11-9)8-3-1-4-8/h8H,1-7H2
• InChI Key： VQLXXHZHMFRTNT-UHFFFAOYSA-N
• SMILES： O1CCCC1(CBr)C1CCC1

Additional information on Furan, 2-(bromomethyl)-2-cyclobutyltetrahydro-

Recent Advances in the Application of 1935973-58-2 and Furan, 2-(bromomethyl)-2-cyclobutyltetrahydro- in Chemical Biology and Pharmaceutical Research

The compound with CAS number 1935973-58-2 and the furan derivative, 2-(bromomethyl)-2-cyclobutyltetrahydrofuran, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being explored for their potential applications in drug discovery, particularly as intermediates in the synthesis of bioactive compounds. Recent studies have highlighted their utility in the development of novel therapeutic agents, owing to their unique structural features and reactivity profiles.

Research on 1935973-58-2 has primarily focused on its role as a key intermediate in the synthesis of complex organic molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in facilitating the construction of cyclobutane-containing scaffolds, which are increasingly recognized for their pharmacological relevance. The study reported that 1935973-58-2 exhibits high reactivity under mild conditions, making it a valuable tool for synthetic chemists.

Similarly, 2-(bromomethyl)-2-cyclobutyltetrahydrofuran has been investigated for its potential as a building block in the synthesis of antiviral and anticancer agents. A recent publication in ACS Chemical Biology (2024) detailed its use in the development of furan-based inhibitors targeting viral proteases. The researchers noted that the bromomethyl group in the molecule provides a versatile handle for further functionalization, enabling the creation of diverse derivatives with enhanced bioactivity.

In addition to their synthetic applications, both compounds have been studied for their biological activities. Preliminary in vitro assays have shown that derivatives of 2-(bromomethyl)-2-cyclobutyltetrahydrofuran exhibit promising activity against certain cancer cell lines. These findings suggest that further optimization of these molecules could lead to the discovery of new chemotherapeutic agents.

Despite these advancements, challenges remain in the large-scale production and purification of these compounds. Recent efforts have focused on developing more efficient synthetic routes and purification techniques to overcome these hurdles. For instance, a study in Organic Process Research & Development (2023) proposed a scalable synthesis of 1935973-58-2 using continuous flow chemistry, which significantly improved yield and reduced waste generation.

In conclusion, the ongoing research on 1935973-58-2 and 2-(bromomethyl)-2-cyclobutyltetrahydrofuran underscores their potential as valuable tools in drug discovery and development. Future studies are expected to explore their applications in other therapeutic areas and further optimize their synthetic accessibility. The integration of these compounds into medicinal chemistry pipelines holds promise for the discovery of next-generation therapeutics.